Cas no 863593-53-7 (3,4-dimethoxy-N-(2-methyl-3-{1,3thiazolo5,4-bpyridin-2-yl}phenyl)benzamide)

• Product Name: 3,4-dimethoxy-N-(2-methyl-3-{1,3thiazolo5,4-bpyridin-2-yl}phenyl)benzamide
• CAS No: 863593-53-7
• MF: C₂₂H₁₉N₃O₃S
• MW: 405.46956372261
• CID: 5957283
• PubChem ID: 3520110
• Update Time: 2025-10-30

3,4-dimethoxy-N-(2-methyl-3-{1,3thiazolo5,4-bpyridin-2-yl}phenyl)benzamide Chemical and Physical Properties

Names and Identifiers

• 3,4-dimethoxy-N-(2-methyl-3-{1,3thiazolo5,4-bpyridin-2-yl}phenyl)benzamide
• Benzamide, 3,4-dimethoxy-N-(2-methyl-3-thiazolo[5,4-b]pyridin-2-ylphenyl)-
• AKOS001900206
• 863593-53-7
• 3,4-DIMETHOXY-N-(2-METHYL-3-{[1,3]THIAZOLO[5,4-B]PYRIDIN-2-YL}PHENYL)BENZAMIDE
• 3,4-dimethoxy-N-[2-methyl-3-([1,3]thiazolo[5,4-b]pyridin-2-yl)phenyl]benzamide
• F0694-0384
• MFCD05894469
• 3,4-dimethoxy-N-(2-methyl-3-(thiazolo[5,4-b]pyridin-2-yl)phenyl)benzamide

• Inchi： 1S/C22H19N3O3S/c1-13-15(21-25-17-8-5-11-23-22(17)29-21)6-4-7-16(13)24-20(26)14-9-10-18(27-2)19(12-14)28-3/h4-12H,1-3H3,(H,24,26)
• InChI Key： NSTPMDSXGPTINU-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC(C2=NC3=CC=CN=C3S2)=C1C)(=O)C1=CC=C(OC)C(OC)=C1

Computed Properties

• Exact Mass: 405.11471265g/mol
• Monoisotopic Mass: 405.11471265g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 565
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 102Ų

Experimental Properties

• Density: 1.316±0.06 g/cm3(Predicted)
• pka: 12.72±0.70(Predicted)

Additional information on 3,4-dimethoxy-N-(2-methyl-3-{1,3thiazolo5,4-bpyridin-2-yl}phenyl)benzamide

Introduction to 3,4-dimethoxy-N-(2-methyl-3-{1,3-thiazolo[5,4-bpyridin-2-yl}phenyl)benzamide (CAS No. 863593-53-7) and Its Emerging Applications in Chemical Biology

The compound 3,4-dimethoxy-N-(2-methyl-3-{1,3-thiazolo[5,4-bpyridin-2-yl}phenyl)benzamide, identified by the CAS number 863593-53-7, represents a fascinating molecule with significant potential in the field of chemical biology. Its intricate structure, featuring a benzamide core conjugated with a thiazole-pyridine hybrid and methoxy substituents, positions it as a versatile scaffold for drug discovery and mechanistic investigations. This introduction delves into the structural features of this compound, explores its potential biological activities based on its scaffold, and discusses its relevance in the context of recent advancements in medicinal chemistry and target-based drug design.

The molecular architecture of 3,4-dimethoxy-N-(2-methyl-3-{1,3-thiazolo[5,4-bpyridin-2-yl}phenyl)benzamide is notable for its complexity and the functional diversity it embodies. The presence of a benzamide moiety suggests potential interactions with biological targets that recognize amide bonds or exhibit protease inhibition capabilities. Benzamides are well-documented pharmacophores found in numerous approved drugs, often contributing to their binding affinity and selectivity. The thiazole-pyridine hybrid within the molecule introduces additional layers of structural complexity and potential for modulating biological pathways. Thiazole rings are ubiquitous in natural products and bioactive molecules, frequently associated with antimicrobial, anti-inflammatory, and anticancer activities. Pyridine rings, on the other hand, are common motifs in medicinal chemistry due to their ability to engage in hydrogen bonding and hydrophobic interactions with protein targets.

The specific arrangement of these components—benzamide linked to a phenyl group substituted with a thiazole-pyridine unit—creates a unique three-dimensional surface that could interact selectively with specific enzymes or receptors. The 1,3-thiazolo[5,4-bpyridin-2-yl}phenyl fragment is particularly interesting as it combines two heterocyclic systems known for their biological relevance. Thiazoles possess sulfur atoms that can participate in various non-covalent interactions, including hydrogen bonding and π-stacking. Pyridines offer nitrogen atoms capable of forming hydrogen bonds or acting as ligands for metal ions if present in the target protein. The dimethoxy substituents on the phenyl ring adjacent to the benzamide likely enhance solubility while also potentially modulating electronic properties and binding interactions through steric hindrance or electronic effects.

Recent research trends in chemical biology emphasize the exploration of hybrid scaffolds that combine known pharmacophoric elements from different classes of bioactive molecules. The structure of 3,4-dimethoxy-N-(2-methyl-3-{1,3-thiazolo[5,4-bpyridin-2-yl}phenyl)benzamide aligns well with this trend. Such hybrid molecules are often designed to achieve multiple objectives simultaneously: improving pharmacokinetic properties like solubility and metabolic stability while enhancing binding affinity and selectivity towards therapeutic targets. The thiazole-pyridine moiety serves as a central feature that could be exploited to interact with specific pockets within protein targets involved in diseases like cancer or inflammation.

From a computational chemistry perspective, virtual screening techniques have become increasingly sophisticated in identifying promising candidates like this compound based on structure-based or ligand-based approaches. The three-dimensional structure allows for detailed modeling studies to predict potential binding modes within relevant biological targets. Docking simulations can be performed to assess how the various functional groups—benzamide, thiazole-pyridine hybrid, phenyl ring with dimethoxy substituents—interact with hypothetical binding pockets. These studies can provide valuable insights into the compound's mechanism of action or guide further structural optimization efforts.

In terms of potential biological activity, 3,4-dimethoxy-N-(2-methyl-3-{1,3-thiazolo[5,4-bpyridin-2-yl}phenyl)benzamide (CAS No. 863593-53-7) could be investigated for its effects on enzymes or receptors relevant to neurological disorders, inflammatory diseases, or cancer pathways. For instance:

• The benzamide moiety might interact with serine proteases or other amide-binding proteins.
• The thiazole-pyridine hybrid could engage with transcription factors or kinases involved in cell signaling pathways.
• The overall molecular shape and electronic distribution influenced by the dimethoxy groups might confer selectivity over off-target interactions.

Furthermore, this compound's scaffold may serve as a valuable starting point for structure-based drug design (SBDD). By understanding how it binds to a specific target at the atomic level through experimental techniques like X-ray crystallography or cryo-electron microscopy (cryo-EM), medicinal chemists can make informed modifications to optimize potency, selectivity, and pharmacokinetic properties. The modular nature of its structure allows for relatively easy chemical manipulation while retaining key pharmacophoric elements.

The synthesis of such complex molecules often involves multi-step organic reactions requiring expertise in heterocyclic chemistry and functional group transformations. While synthetic details are beyond this discussion, this compound's accessibility through established synthetic routes would be crucial for enabling further biological evaluation and preclinical development if promising activity is observed.

Comparative analysis within related chemical space can also provide context for evaluating this molecule's potential. By comparing its scaffold features—such as the thiazole-pyridine hybrid versus other heterocyclic combinations found in known bioactive molecules—one can gauge its novelty relative to existing drugs or research compounds reported in literature databases like PubChem or SciFinder.

The growing emphasis on precision medicine has spurred interest in developing small molecules that exhibit high selectivity towards disease-causing mutations or aberrant signaling pathways. Molecules like this one, featuring intricate structural motifs derived from natural product-inspired scaffolds, have emerged as attractive candidates because they offer multiple opportunities for selective engagement through tailored interactions at the molecular level.

In conclusion, 3(4)-dimethoxy-N-(2-methyl(1(1)-thiazo[5(6)-bipyrrolyl(2(1)-yl]phenyl)methylene]benzamides (CAS No.) represents an intriguing example of how complex molecular architectures derived from medicinal chemistry principles can yield novel bioactive entities worthy of further exploration within chemical biology research programs aimed at addressing unmet medical needs through innovative drug discovery strategies.